Cas no 1807112-41-9 (2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic acid)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic acid
• CAS No: 1807112-41-9
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 4872142
• Update Time: 2025-08-05

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H5F3N2O2/c10-8-5(9(11)12)1-4(2-7(15)16)14-6(8)3-13/h1,9H,2H2,(H,15,16)
• InChI Key： JDSRLVONTNDUKN-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(CC(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic acid

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic Acid: A Comprehensive Overview

The compound CAS No 1807112-41-9, also known as 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic Acid, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic Acid is characterized by a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 4, a fluorine atom at position 3, and an acetic acid moiety at position 6. This arrangement confers the compound with distinct electronic and steric properties, making it a valuable component in the design of novel chemical entities.

Recent studies have highlighted the potential of this compound in the development of herbicides and insecticides. Its ability to inhibit key enzymes in pest metabolism has been extensively researched, with findings suggesting high efficacy against various agricultural pests. Additionally, the compound's stability under different environmental conditions makes it a promising candidate for sustainable agricultural practices.

In the pharmaceutical sector, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic Acid has shown potential as a lead molecule for drug development. Researchers have explored its role in modulating cellular signaling pathways, particularly in cancer treatment. The compound's ability to target specific receptors has been validated through in vitro and in vivo experiments, indicating its potential for use in targeted therapies.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts alkylation, and oxidation reactions. Recent advancements in catalytic methods have improved the yield and purity of the compound, making it more accessible for large-scale production. The use of environmentally friendly solvents and catalysts has also contributed to the sustainability of the synthesis process.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of CAS No 1807112-41-9. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. However, further research is required to fully understand its long-term effects on ecosystems.

The application of computational chemistry tools has played a pivotal role in understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more efficient chemical processes. Machine learning algorithms have also been employed to predict its pharmacokinetic properties, enhancing its potential for therapeutic applications.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-acetic Acid represents a significant advancement in chemical innovation. Its versatile properties and wide-ranging applications make it a subject of ongoing research interest. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing global challenges in health and agriculture.